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(3-Aminopropyl)dimethylmethoxysilane is a versatile organosilane compound widely utilized
by researchers, scientists, and drug development professionals for its ability to functionalize
surfaces and bridge organic and inorganic materials. This guide provides a comprehensive
overview of its chemical properties, applications, and the fundamental mechanisms governing
its reactivity.

Core Molecular and Physical Properties

(3-Aminopropyl)dimethylmethoxysilane, often abbreviated as APDMS, possesses a unique
molecular structure featuring a reactive methoxysilyl group at one end and a primary amine at
the other. This bifunctionality is the cornerstone of its utility as a coupling agent and surface
modifier.
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Property Value

Molecular Weight 147.29 g/mol [1][2][3][4]

Chemical Formula C6H17NOSI[1][2][31[4]

CAS Number 31024-26-7[1][2]

IUPAC Name 3-[methoxy(dimethyl)silyl]propan-1-amine[1][3]
Canonical SMILES CO--INVALID-LINK--(C)CCCN[1][3]

Boiling Point 87°C (50 mmHg)[1]

Density 0.87 g/cm?3[1]

Mechanism of Action: Hydrolysis and Condensation

The efficacy of (3-Aminopropyl)dimethylmethoxysilane in surface modification hinges on a
two-step reaction mechanism: hydrolysis followed by condensation. This process allows the
silane to form stable covalent bonds with hydroxyl-rich surfaces such as glass, silica, and metal
oxides.

First, the methoxy group of the silane undergoes hydrolysis in the presence of water to form a
reactive silanol intermediate and methanol. Subsequently, this silanol condenses with hydroxyl
groups on the substrate, forming a stable siloxane (Si-O-Si) bond and releasing a water
molecule. The aminopropyl group remains available for further functionalization.
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Figure 1: Hydrolysis and condensation of (3-Aminopropyl)dimethylmethoxysilane.

Applications in Research and Drug Development

The dual functionality of (3-Aminopropyl)dimethylmethoxysilane makes it a valuable tool in
a multitude of applications relevant to the scientific and pharmaceutical communities.

Surface Functionalization of Nanoparticles

Aminosilanes are instrumental in the surface modification of nanopatrticles for biomedical
applications.[2] The process typically involves coating the nanoparticles with a silica layer,
followed by functionalization with the aminosilane to introduce amine groups. These amine
groups can then be used to attach targeting ligands, drugs, or imaging agents.
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Figure 2: Workflow for nanoparticle functionalization.

Bioconjugation and Biosensor Development

The primary amine group of (3-Aminopropyl)dimethylmethoxysilane serves as a reactive
handle for the covalent immobilization of biomolecules, such as enzymes, antibodies, and
DNA, onto surfaces.[5] This is a critical step in the fabrication of biosensors and bio-chips. The
silanized surface provides a stable platform for attaching biorecognition elements, which can
then specifically interact with target analytes.

Experimental Protocols
General Protocol for Surface Silylation of Glass

This protocol provides a general method for the amino-silylation of glass surfaces, which can
be adapted for other hydroxyl-rich substrates.

Materials:

Glass slides or other glass surfaces

(3-Aminopropyl)dimethylmethoxysilane

Anhydrous acetone

Beakers

Fume hood

Procedure:

e Thoroughly clean and dry the glass surface to be coated. This can be achieved by washing
with a detergent solution, rinsing with deionized water, and drying with a stream of nitrogen
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or in an oven.

In a fume hood, prepare a 2% (v/v) solution of (3-Aminopropyl)dimethylmethoxysilane in
anhydrous acetone. The volume should be sufficient to completely immerse the glass
surface.

Immerse the cleaned glass surface in the silane solution for 30-60 seconds.
Rinse the surface thoroughly with anhydrous acetone to remove any unbound silane.

Allow the surface to air-dry completely in the fume hood. The silylated surface is now ready
for further functionalization or can be stored in a desiccator for future use.

Functionalization of Silica Nanoparticles

This protocol outlines the steps for the surface modification of silica nanoparticles with

aminosilanes.

Materials:

Silica nanoparticles

(3-Aminopropyl)dimethylmethoxysilane

Ethanol

Deionized water

Ammonium hydroxide (for Stober process if starting from precursors)
Centrifuge

Ultrasonic bath

Procedure:

Silica Coating (if necessary): If starting with core nanoparticles, they can be coated with a
silica shell using the Stéber process. This involves dispersing the nanopatrticles in an
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ethanol/water mixture and adding a silica precursor (e.g., tetraethyl orthosilicate) and
ammonium hydroxide as a catalyst.

» Dispersion: Disperse the silica-coated nanoparticles in a mixture of ethanol and water (e.g.,
95:5 v/v) using an ultrasonic bath to ensure a homogenous suspension.

 Silanization: Add (3-Aminopropyl)dimethylmethoxysilane to the nanopatrticle suspension.
The amount of silane will depend on the desired surface coverage and the surface area of
the nanopatrticles. The reaction is typically carried out at room temperature with stirring for
several hours.

e Washing: After the reaction, the functionalized nanoparticles are collected by centrifugation.
The supernatant is discarded, and the nanopatrticle pellet is washed several times with
ethanol and/or water to remove excess silane and by-products. Each washing step should
involve redispersion of the pellet followed by centrifugation.

e Drying: The final washed nanopatrticle pellet can be dried in a vacuum oven at a moderate
temperature (e.g., 50-60°C) to obtain the amine-functionalized silica nanopatrticles as a
powder.

Logical Workflow for Biosensor Fabrication

The creation of a biosensor using (3-Aminopropyl)dimethylmethoxysilane for biomolecule
immobilization follows a logical sequence of steps, from substrate preparation to signal
detection.
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Figure 3: Logical workflow for biosensor fabrication.
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In conclusion, (3-Aminopropyl)dimethylmethoxysilane is a powerful and versatile chemical
tool for researchers and professionals in drug development and related scientific fields. Its
ability to form stable linkages between disparate materials enables a wide range of
applications, from advanced nanoparticle design to the creation of sensitive and specific
biosensors. A thorough understanding of its chemical properties and reaction mechanisms is
key to leveraging its full potential in innovative research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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